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Compound of Interest

Compound Name: RGT-018

Cat. No.: B15602784 Get Quote

RGT-018 is a potent and selective Son of Sevenless 1 (SOS1) inhibitor developed for research

in KRAS-driven cancers.[1][2] As a potent anti-cancer agent, proper handling and disposal

procedures are critical to ensure the safety of laboratory personnel and the environment. This

document provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with RGT-018.

Chemical and Physical Properties
A summary of the key chemical and physical properties of RGT-018 is provided in the table

below.
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Property Value

Chemical Name

(R)-5-(4-((1-(3-(difluoromethyl)-2-

fluorophenyl)ethyl)amino)-2-methyl-6-

morpholino-7-oxo-6,7-dihydropyrido[4,3-

d]pyrimidin-8-yl)picolinonitrile[1]

CAS Number 2794934-49-7[1][3][4]

Molecular Formula C27H24F3N7O2[1][3]

Molecular Weight 535.53 g/mol [1]

Appearance Solid powder

Purity >99%

Solubility
Soluble in DMSO (e.g., 100 mg/mL)[3];

Insoluble in water and ethanol[3]

Storage
Short term (days to weeks): 0 - 4°C; Long term

(months to years): -20°C[1]

Health and Safety Information
RGT-018 is a potent investigational drug and should be handled with care. While a specific

Safety Data Sheet (SDS) is not publicly available, it should be treated as a hazardous and

potentially cytotoxic compound. All personnel must be aware of the potential health and

physical hazards.

Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash affected skin with soap and plenty of water. Remove

contaminated clothing and shoes. Seek medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.
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Ingestion: Wash out mouth with water provided the person is conscious. Call a physician.

Experimental Protocols
Stock Solution Preparation:

To prepare a stock solution, dissolve RGT-018 powder in fresh, moisture-free DMSO to the

desired concentration (e.g., 100 mg/mL).[3] For in vivo studies, specific formulations may be

required, such as a mixture of DMSO, PEG300, Tween80, and saline or corn oil.[3][4]

Proper Disposal Procedures for RGT-018
As a potent anti-cancer agent, RGT-018 and all associated waste must be disposed of as

hazardous chemical waste. Do not dispose of RGT-018 in the regular trash or down the drain.

Waste Segregation:

Proper segregation of waste at the point of generation is crucial.

Solid Waste: This includes unused or expired RGT-018 powder, contaminated personal

protective equipment (PPE) such as gloves and gowns, and lab materials like weigh boats,

pipette tips, and bench paper.

Collect in a designated, leak-proof container lined with a heavy-duty plastic bag.

The container must be clearly labeled as "Hazardous Cytotoxic Waste" and include the

name "RGT-018".

Liquid Waste: This includes stock solutions, experimental media containing RGT-018, and

solvent rinses.

Collect in a dedicated, shatter-resistant container with a secure screw-top cap.

Do not mix with other chemical waste streams unless compatibility has been verified.

Maintain a log of the contents, including the name and approximate quantity of each

chemical added.
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Sharps Waste: This includes needles, syringes, scalpels, and contaminated broken glass.

All sharps must be placed directly into a designated, puncture-proof sharps container

labeled for cytotoxic waste.[5]

Empty Container Disposal:

Empty containers that held pure RGT-018 must also be managed as hazardous waste.

Triple-rinse the container with a suitable solvent (e.g., ethanol or another appropriate

solvent).

Collect the rinsate (the solvent from rinsing) and dispose of it as liquid hazardous waste.[6]

After triple-rinsing, deface or remove the original label.

Dispose of the container as regular laboratory glass or plastic waste, or as instructed by your

institution's Environmental Health and Safety (EHS) department.[6]

Spill and Decontamination Procedures:

In the event of a spill, immediate and proper cleanup is essential.

Containment: Evacuate the immediate area and prevent the spill from spreading.

Personal Protection: Wear appropriate PPE, including double gloves, a gown, and eye

protection.

Cleanup:

For liquid spills, cover with an absorbent material.

For solid spills, carefully cover with damp absorbent paper to avoid raising dust.

Collect all cleanup materials into the designated solid cytotoxic waste container.

Decontamination: Clean the spill area thoroughly with an appropriate solvent (e.g., alcohol),

followed by soap and water.
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Signaling Pathway and Experimental Workflow
RGT-018 Mechanism of Action:

RGT-018 is a potent and selective inhibitor of SOS1, a guanine nucleotide exchange factor that

activates KRAS.[1] By binding to SOS1, RGT-018 blocks the interaction between SOS1 and

KRAS, thereby preventing the exchange of GDP for GTP on KRAS. This locks KRAS in its

inactive, GDP-bound state, which in turn suppresses downstream signaling through the RAF-

MEK-ERK and PI3K-AKT pathways, critical for cell proliferation and survival in KRAS-driven

cancers.[1]
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Caption: Mechanism of action of RGT-018 as a SOS1 inhibitor.

General Experimental Workflow for In Vitro Anti-Proliferation Assay:

The following diagram outlines a typical workflow for assessing the anti-proliferative activity of

RGT-018 in cancer cell lines.
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Caption: A generalized workflow for an in vitro anti-proliferation assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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